Cas no 13662-96-9 (1,2-Benzenediol, 4-(2-nitro-1-propenyl)-)

• Product Name: 1,2-Benzenediol, 4-(2-nitro-1-propenyl)-
• CAS No: 13662-96-9
• MF: C₉H₉NO₄
• MW: 195.172062635422
• CID: 1241311
• PubChem ID: 5775636
• Update Time: 2025-04-20

1,2-Benzenediol, 4-(2-nitro-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(2-nitro-1-propenyl)-
• 4-(2-nitroprop-1-enyl)benzene-1,2-diol
• AKOS017269192
• DB-204958
• Oprea1_551147
• DTXSID20390758
• 1,2-Benzenediol, 4-(2-nitro-1-propen-1-yl)-
• PD181645
• N11812
• 4-{2-nitro-1-propenyl}-1,2-benzenediol
• 13662-96-9
• PD181646

• Inchi： 1S/C9H9NO4/c1-6(10(13)14)4-7-2-3-8(11)9(12)5-7/h2-5,11-12H,1H3/b6-4+
• InChI Key： CBBBJLQAIWVLBM-GQCTYLIASA-N
• SMILES： OC1=C(C=CC(/C=C(\C)/[N+](=O)[O-])=C1)O

Computed Properties

• Exact Mass: 195.05317
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 83.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenediols Catechols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Catechols